Cas no 151588-04-4 (3-methyl-4-nitro-1H-Pyrazol-1-amine)
151588-04-4 structure
Product Name:3-methyl-4-nitro-1H-Pyrazol-1-amine
CAS No:151588-04-4
MF:C4H6N4O2
MW:142.11603975296
CID:99497
PubChem ID:14952771
Update Time:2025-04-18
3-methyl-4-nitro-1H-Pyrazol-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4-nitro-1H-Pyrazol-1-amine
- 1H-Pyrazol-1-amine,3-methyl-4-nitro-
- 1H-Pyrazol-1-amine,3-methyl-4-nitro-(9CI)
- 151588-04-4
- 3-methyl-4-nitropyrazol-1-amine
- FT-0768626
-
- Inchi: 1S/C4H6N4O2/c1-3-4(8(9)10)2-7(5)6-3/h2H,5H2,1H3
- InChI Key: BNJBZMQXFRGXCD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN(N)N=C1C)=O
Computed Properties
- Exact Mass: 142.04900
- Monoisotopic Mass: 142.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 89.7Ų
Experimental Properties
- PSA: 89.66000
- LogP: 0.91790
3-methyl-4-nitro-1H-Pyrazol-1-amine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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